Cas no 2320683-89-2 (N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide)

• Product Name: N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide
• CAS No: 2320683-89-2
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 5357075
• Update Time: 2025-10-29

N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)benzofuran-2-carboxamide
• N-[(4-thiophen-3-yloxan-4-yl)methyl]-1-benzofuran-2-carboxamide
• N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H19NO3S/c21-18(17-11-14-3-1-2-4-16(14)23-17)20-13-19(6-8-22-9-7-19)15-5-10-24-12-15/h1-5,10-12H,6-9,13H2,(H,20,21)
• InChI Key： YRQWTTWNAFFHJO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(C2=CC3C=CC=CC=3O2)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• XLogP3: 3.7
• Topological Polar Surface Area: 79.7

Additional information on N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide

Introduction to N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 2320683-89-2)

N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2320683-89-2, represents a unique molecular framework that combines the structural features of benzofuran and thiophene derivatives with an oxymethyl side chain. Such structural motifs are often explored for their potential biological activity, particularly in the development of novel therapeutic agents.

The benzofuran core is a well-studied scaffold in medicinal chemistry, known for its versatility in drug design. It is frequently incorporated into molecules due to its ability to enhance binding affinity and metabolic stability. The presence of a thiophene ring further enriches the electronic properties of the molecule, making it a candidate for various pharmacological applications. The oxymethyl group, on the other hand, introduces a polar moiety that can influence solubility and interactions with biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds that incorporate multiple functional groups. These molecules are of particular interest because they can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide fits into this category, as it combines several pharmacophores that are known to interact with biological systems in meaningful ways.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of a benzofuran core with a thiophene derivative and an oxymethyl side chain creates a molecule that is both structurally diverse and functionally intriguing. Such molecules are often used in fragment-based drug discovery, where small organic compounds are screened for their ability to bind to biological targets and modulate their activity.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. These compounds have been shown to exhibit a variety of biological activities, including antitumor, antiviral, and anti-inflammatory effects. The thiophenyl group in N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide is likely responsible for many of these properties, as it can engage in π-stacking interactions and other non-covalent bindings with biological targets.

The oxymethyl group in this compound also plays a crucial role in its potential biological activity. This moiety can form hydrogen bonds with polar residues in proteins, thereby enhancing binding affinity. Additionally, the oxymethyl group can undergo various chemical transformations, making it a versatile handle for further derivatization and optimization.

From a synthetic perspective, N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide is an interesting challenge due to its complex structure. The synthesis involves multiple steps, including the formation of the benzofuran core, the introduction of the thiophene ring, and the attachment of the oxymethyl side chain. Each step requires careful optimization to ensure high yield and purity.

Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran-thiophene framework efficiently. These reactions allow for the precise assembly of complex molecular structures under mild conditions. Additionally, modern spectroscopic methods such as NMR and mass spectrometry are essential for characterizing the compound and confirming its structure.

The potential applications of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1-benzofuran-2-carboxamide extend beyond traditional pharmaceuticals. This compound could also be explored in materials science and agrochemicals due to its unique structural features. For instance, its ability to form π-stacking interactions might make it useful in the development of organic semiconductors or liquid crystals.

In conclusion, N-{4-(thiophen-3-yl)oxan-4-ymlmethyl}-1-benzofuran -carboxamide (CAS No. 2320683 -89 -2) is a promising compound with significant potential in pharmaceutical research and beyond . Its unique structural features , combined with its predicted biological activity , make it an attractive candidate for further investigation . As research continues to uncover new applications for heterocyclic compounds , this molecule is likely to play an important role in future drug discovery efforts .